Cas no 867257-43-0 (7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE)

• Product Name: 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE
• CAS No: 867257-43-0
• MF: C₇H₉ClO₂
• MW: 160.598161458969
• CID: 3330458
• PubChem ID: 86078002
• Update Time: 2025-06-10

7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE
• SCHEMBL3211316
• 7-oxabicyclo[2.2.1]heptane-2-carbonylchloride,Mixtureofdiastereomers
• EN300-7289700
• 966-636-4
• 867257-43-0
• 7-oxabicyclo(2.2.1)heptane-2-carbonyl chloride

• Inchi： 1S/C7H9ClO2/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2
• InChI Key： JJGKKDICTIBBCW-UHFFFAOYSA-N
• SMILES： C(Cl)(C1CC2OC1CC2)=O

Computed Properties

• Exact Mass: 160.0291072Da
• Monoisotopic Mass: 160.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE

Research Briefing on 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBONYL CHLORIDE (CAS: 867257-43-0) and Its Applications in Chemical Biology and Pharmaceutical Research

7-Oxabicyclo[2.2.1]heptane-2-carbonyl chloride (CAS: 867257-43-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical synthesis and chemical biology. This bicyclic compound, featuring an oxabicyclo[2.2.1]heptane scaffold, serves as a versatile building block for the development of novel bioactive molecules. Its reactive carbonyl chloride group enables facile derivatization, making it a valuable intermediate in medicinal chemistry.

Recent studies have highlighted the importance of 7-oxabicyclo[2.2.1]heptane derivatives in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. The constrained bicyclic structure of this compound provides a rigid framework that can enhance binding affinity and selectivity towards biological targets. Researchers have successfully incorporated this scaffold into various lead compounds, demonstrating improved pharmacokinetic properties and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 7-oxabicyclo[2.2.1]heptane-2-carbonyl chloride as a key intermediate in the synthesis of novel antiviral agents. The research team developed a series of derivatives that showed promising activity against RNA viruses, with particular efficacy observed against certain strains of coronaviruses. The study emphasized the compound's ability to maintain structural integrity while allowing for strategic functional group modifications.

In the field of chemical biology, this compound has been employed as a versatile linker for protein conjugation and bioconjugation strategies. Its bifunctional nature (containing both a reactive acid chloride and a stable ether bridge) makes it particularly useful for creating stable covalent bonds with biological macromolecules. Recent work has demonstrated its application in the development of antibody-drug conjugates (ADCs) and targeted drug delivery systems.

The synthesis and scale-up of 7-oxabicyclo[2.2.1]heptane-2-carbonyl chloride have seen significant advancements in the past two years. Improved synthetic routes have been reported, offering higher yields and better purity profiles. These developments have facilitated broader adoption of this compound in both academic and industrial research settings. A 2024 patent application describes an optimized manufacturing process that reduces byproduct formation and improves overall efficiency.

Safety and handling considerations for this compound remain an important area of focus. As with many acid chlorides, proper precautions must be taken during handling due to its moisture sensitivity and potential for exothermic reactions. Recent safety studies have provided updated guidelines for storage and handling, particularly in large-scale pharmaceutical manufacturing environments.

Looking forward, the unique properties of 7-oxabicyclo[2.2.1]heptane-2-carbonyl chloride position it as a valuable tool in the development of next-generation therapeutics. Its applications span from small molecule drug discovery to bioconjugation chemistry, offering researchers a versatile platform for innovation. Ongoing research continues to explore new derivatives and applications, with particular interest in its potential for targeted cancer therapies and antimicrobial agents.